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Compound of Interest

Compound Name: Decanoyl-RVKR-CMK

Cat. No.: B607572 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Decanoyl-RVKR-CMK. The following procedures

are designed to ensure safe handling, use, and disposal of this protease inhibitor.

Chemical and Physical Properties
Decanoyl-RVKR-CMK is a potent, cell-permeable, irreversible inhibitor of subtilisin/kexin-like

proprotein convertases, including furin.[1][2][3][4][5] It is commonly used in research to study

the processing of proteins and the life cycle of viruses like HIV and SARS-CoV-2.[3][6][7]

Although not classified as a hazardous substance, proper laboratory safety protocols are

essential to minimize any potential risks.[8]

Property Value Source

CAS Number 150113-99-8 MedchemExpress[8]

Molecular Formula C34H66ClN11O5 MedchemExpress[8]

Molecular Weight 744.41 g/mol Santa Cruz Biotechnology[9]

Appearance Crystalline solid BPS Bioscience[3]

Storage Temperature -20°C APExBIO, R&D Systems[2][10]

Solubility Soluble in water to 1 mg/ml
R&D Systems, BPS

Bioscience[2][3]
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Personal Protective Equipment (PPE)
To ensure safety, the following personal protective equipment should be worn at all times when

handling Decanoyl-RVKR-CMK.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required to prevent skin contact.

Eye Protection: Safety glasses with side shields or goggles must be worn to protect from

splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: If there is a risk of generating dust or aerosols, work should be

conducted in a fume hood or a well-ventilated area to avoid inhalation.[8]

Experimental Protocol: Safe Handling and Disposal
This protocol outlines the step-by-step procedure for safely handling Decanoyl-RVKR-CMK
from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any damage.

Store the compound in a tightly sealed container at -20°C as recommended.[2][10]

2. Preparation of Stock Solutions:

All handling of the solid compound should be performed in a chemical fume hood to prevent

inhalation of any dust.

To prepare a stock solution, allow the vial to warm to room temperature before opening to

prevent condensation.

Use a calibrated micropipette to add the appropriate solvent (e.g., water for solubility up to 1

mg/ml) to the vial.[2][3]
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Cap the vial and vortex gently until the solid is completely dissolved. Sonication may be

recommended to aid dissolution.[1]

3. Use in Experiments:

When using the compound in cell culture or other experiments, handle all solutions

containing Decanoyl-RVKR-CMK with the same level of precaution as the stock solution.

Avoid direct contact with skin and eyes. If contact occurs, follow the first aid measures

outlined below.

4. Spills and Decontamination:

In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.

Clean the spill area with a suitable detergent and water.

For larger spills, evacuate the area and follow your institution's emergency spill response

procedures.

5. Disposal:

Dispose of unused Decanoyl-RVKR-CMK and any contaminated materials (e.g., vials,

pipette tips, gloves) in accordance with local, state, and federal regulations for chemical

waste.

Do not dispose of the compound down the drain.

Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in case of accidental exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[8]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water. Seek medical attention if

irritation develops.[8]

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[8]
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Caption: Workflow for handling Decanoyl-RVKR-CMK.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b607572?utm_src=pdf-body-img
https://www.benchchem.com/product/b607572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

